Cas no 162271-15-0 (Phenol, 2-bromo-4-(1,3-dioxolan-2-yl)-)

• Product Name: Phenol, 2-bromo-4-(1,3-dioxolan-2-yl)-
• CAS No: 162271-15-0
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD06209484
• CID: 1342896
• PubChem ID: 19701587
• Update Time: 2025-04-20

Phenol, 2-bromo-4-(1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-4-(1,3-dioxolan-2-yl)-
• 2-bromo-4-(1,3-dioxolan-2-yl)phenol
• 4-broMo-3-(1,3-dioxolan-2-yl)phenol
• 162271-15-0
• E89933
• CS-0193334
• WWWAJAPPWHAJOK-UHFFFAOYSA-N
• SCHEMBL1587499
• MFCD06209484

• MDL： MFCD06209484
• Inchi： 1S/C9H9BrO3/c10-7-5-6(1-2-8(7)11)9-12-3-4-13-9/h1-2,5,9,11H,3-4H2
• InChI Key： WWWAJAPPWHAJOK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1OCCO1)O

Computed Properties

• Exact Mass: 243.97347
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69